Ethyl 2,6-dichlorocinnamate
Overview
Description
Ethyl 2,6-dichlorocinnamate is a useful research compound. Its molecular formula is C11H10Cl2O2 and its molecular weight is 245.1 g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalytic Synthesis Applications
Ethyl 2,6-dichlorocinnamate has been utilized in catalytic synthesis processes. For instance, Zhu et al. (2003) explored its use in phosphine-catalyzed annulation, synthesizing highly functionalized tetrahydropyridines. This reaction demonstrated complete regioselectivity and excellent yields, indicating the compound's efficacy in facilitating specific organic reactions (Zhu, Lan, & Kwon, 2003).
Polymerization Catalyst
In the field of polymerization, Semikolenova et al. (2017) studied the behavior of a related iron(II) complex in ethylene polymerization, where this compound-like structures played a significant role in the creation of polyethylenes with unique molecular-weight distributions (Semikolenova et al., 2017).
Organometallic Complex Synthesis
In organometallic chemistry, studies like that of Shultz and Brookhart (2001) have shown the relevance of this compound in synthesizing specific palladium complexes. These complexes are crucial for understanding the mechanics of chain walking in olefin polymerization catalysts (Shultz & Brookhart, 2001).
Nucleic Acid Synthesis
Chan et al. (1995) identified this compound as an intermediate in the synthesis of peptidic nucleic acids (PNAs). PNAs are synthetic analogs of DNA and RNA, suggesting the compound's utility in advanced genetic engineering and molecular biology applications (Chan, Schwalbe, Sood, & Fraser, 1995).
Safety and Hazards
According to the safety data sheet, in case of inhalation, fresh air is recommended. If it comes in contact with skin, it is advised to take off immediately all contaminated clothing and rinse skin with water . In case of eye contact, rinse out with plenty of water . After swallowing, make the victim drink water and consult a doctor if feeling unwell .
Future Directions
While specific future directions for Ethyl 2,6-dichlorocinnamate are not available, it’s worth noting that research into similar compounds continues to advance with the application of new technologies . For instance, melflufen, a lipophilic peptide-drug conjugate, provides a paradigm for rational design, with a targeted mechanism of action and the potential for deepening responses to treatment, maintaining remissions, and eradicating therapy-resistant stem cells .
Mechanism of Action
Target of Action
Ethyl 2,6-dichlorocinnamate is a synthetic compound
Mode of Action
The mode of action of this compound is currently unknown due to the lack of comprehensive studies on this compound
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound .
Properties
IUPAC Name |
ethyl (E)-3-(2,6-dichlorophenyl)prop-2-enoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10Cl2O2/c1-2-15-11(14)7-6-8-9(12)4-3-5-10(8)13/h3-7H,2H2,1H3/b7-6+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUUHRZVWQLCAAC-VOTSOKGWSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=CC1=C(C=CC=C1Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C=C/C1=C(C=CC=C1Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10Cl2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1734-77-6 | |
Record name | ETHYL 2,6-DICHLOROCINNAMATE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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